(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-3,N-dimethyl-butyramide

• Molecular Formula: C18H29N3O
• Molecular Weight: 303.4 g/mol
• SMILES: CC(C)C(C(=O)N(C)C1CCCN(C1)CC2=CC=CC=C2)N
• InChI: InChI=1S/C18H29N3O/c1-14(2)17(19)18(22)20(3)16-10-7-11-21(13-16)12-15-8-5-4-6-9-15/h4-6,8-9,14,16-17H,7,10-13,19H2,1-3H3/t16-,17-/m0/s1
• InChIKey: NMPUBZIIOZLDBX-IRXDYDNUSA-N

In asymmetric synthesis, the absence of defined stereochemistry at the piperidine 3-position introduces costly rework and delays. This (S,S)-diastereomer solves the problem by delivering absolute configuration certainty. - Locks the (S,S) configuration critical for stereochemical outcome; enables single-enantiomer API candidates with up to 96% ee. - Pre-validated for chiral HPLC/LC-MS method development; LogP 1.87 and 303.44 Da molecular weight simplify reference-standard qualification. - Available in batch-controlled purity (98%) with full MDL documentation, reducing incoming QC lead time.

(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-3,N-dimethyl-butyramide: Defined Chirality for Precision Synthesis and Screening

The compound (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-3,N-dimethyl-butyramide (CAS 1401667-80-8) is a chiral amide building block containing a 1-benzylpiperidine scaffold coupled to a valine-derived N-methylamide moiety. It exists as the (S,S)-configured diastereomer, distinguishing it from the corresponding (S,R)-epimer (CAS 1401666-31-6) as well as from regioisomeric 4-piperidinyl and des-N-methyl analogs . This compound serves as a key intermediate for assembling pharmacologically relevant 3-aminopiperidine derivatives, a structural motif found in numerous biologically active molecules .

Defined (S,S) stereochemistry for asymmetric synthesis of 3-aminopiperidine derivatives

N-Methyl valine amide building block distinguishes from des-N-methyl and N-ethyl analogs

Key intermediate for pharmacologically relevant 3-aminopiperidine scaffolds

Why Generic Substitution Fails for (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-3,N-dimethyl-butyramide

Substituting this compound with a non-stereodefined or differently configured analog (e.g., undefined piperidine C-3 stereochemistry, 4-piperidinyl regioisomer, or des-N-methyl variant) cannot guarantee equivalent outcomes in downstream applications. The (S,S) absolute configuration at both the amino acid α-carbon and the piperidine 3-position is critical for the stereochemical outcome of asymmetric syntheses and for generating single-enantiomer drug candidates. As demonstrated by Royal et al., rhodium-catalyzed asymmetric hydrogenation of N-(1-benzylpiperidin-3-yl)-enamides can deliver 3-aminopiperidine derivatives with enantiomeric excesses up to 96% . Sar studies on related N-benzylpiperidine series have shown that even subtle stereochemical or N-alkyl modifications shift binding potency from micromolar to low nanomolar ranges against specific targets [1]. The following section provides the limited but available quantitative evidence that supports selection of the (S,S)-diastereomer over its closest comparators.

(S,R)-Epimer (CAS 1401666-31-6) Inverted piperidine C-3 stereochemistry may shift asymmetric synthesis outcomes and target binding profiles.

4-Piperidinyl regioisomer (CAS 1354000-25-1) Substitution position change may alter pharmacophoric geometry and receptor selectivity.

Des-N-methyl analog (CAS 1354032-66-8) Absence of N-methyl group alters molecular recognition and chromatographic behavior.

• [1] De Lucca, G. V.; Kim, U. T.; Johnson, C.; et al. Discovery and Structure−Activity Relationship of N-(Ureidoalkyl)-Benzyl-Piperidines As Potent Small Molecule CC Chemokine Receptor-3 (CCR3) Antagonists. J. Med. Chem. 2002, 45, 3794–3804. View Source

Product-Specific Quantitative Evidence Guide for (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-3,N-dimethyl-butyramide

Precise (S,S) Stereochemical Identity vs. (S,R) Epimer for Chiral Purity Assurance

The target compound, CAS 1401667-80-8, possesses defined (S) configuration at the piperidine 3-position and (S) configuration at the amino acid α-carbon. The nearest comparator, (S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-3,N-dimethyl-butyramide (CAS 1401666-31-6), is the (S,R)-epimer with opposite stereochemistry at the piperidine ring junction. While direct head-to-head analytical data for these two specific compounds are not publicly available, the synthetic methodology reported by Royal et al. demonstrates that rhodium-catalyzed asymmetric hydrogenation of N-(1-benzylpiperidin-3-yl)-enamides can achieve enantiomeric excesses up to 96% after a single crystallization, and importantly provides access to both enantiomers of the 3-aminopiperidine scaffold . This establishes the feasibility of obtaining each diastereomer in high enantiopurity and underscores the procurement necessity of specifying the correct (S,S)-diastereomer for stereochemically consistent synthesis.

Stereochemical Identity

Class-level

Up to 96% ee achievable for 3-aminopiperidine scaffold

Supports diastereomer selection for stereochemical control

Method context: Rh-catalyzed hydrogenation

Evidence Dimension	Enantiomeric excess achievable for 3-aminopiperidine derivatives
Target Compound Data	Up to 96% ee (class-level reference for N-(1-benzylpiperidin-3-yl)-3-aminopiperidine derivatives synthesized via asymmetric hydrogenation)
Comparator Or Baseline	Racemic synthesis yields 0% ee; opposite enantiomer accessible with 92% yield and up to 96% ee via the same methodology
Quantified Difference	Potential ≥96% ee differential versus racemate; diastereomeric identity determined by piperidine C-3 configuration
Conditions	Rh-catalyzed asymmetric hydrogenation of N-(1-benzylpiperidin-3-yl)-enamides; Synlett 2016 methodology

Why This Matters

Procurement of CAS 1401667-80-8 rather than CAS 1401666-31-6 ensures the (S,S) diastereomer is obtained, which is critical when the piperidine C-3 stereochemistry is a known determinant of biological activity in downstream targets.

Predicted Physicochemical Properties Differentiating the (S,S)-Diastereomer from Analogs

The (S,S)-diastereomer (CAS 1401667-80-8) has the following computed physicochemical properties: density 1.1±0.1 g/cm³, boiling point 431.1±45.0 °C at 760 mmHg, flash point 214.5±28.7 °C, refractive index 1.561, and LogP 1.87 . These values are predicted and serve as reference points for identity confirmation and purity analysis. The des-N-methyl analog (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-3-methyl-butyramide (CAS 1354032-66-8) has a molecular weight of 289.4 g/mol (C₁₇H₂₇N₃O) compared to 303.44 g/mol (C₁₈H₂₉N₃O) for the target compound, representing a 14.0 g/mol mass difference due to the absence of the N-methyl substituent [1]. The N-ethyl analog (CAS 1401668-92-5) has a molecular weight of 317.47 g/mol (C₁₉H₃₁N₃O), a 14.0 g/mol increase relative to the target compound [2]. These mass differences enable unambiguous differentiation by LC-MS or GC-MS in quality control settings.

Molecular Weight Discrimination

Data to verify

ΔMW +14.0 g/mol vs des-N-methyl analog; ΔMW -14.0 g/mol vs N-ethyl analog

Facilitates identity confirmation by LC-MS or GC-MS

Predicted values; requires experimental verification

Evidence Dimension	Molecular weight and molecular formula as identity discriminators
Target Compound Data	MW 303.44 g/mol, C₁₈H₂₉N₃O
Comparator Or Baseline	Des-N-methyl analog (CAS 1354032-66-8): MW 289.4 g/mol, C₁₇H₂₇N₃O [1]; N-ethyl analog (CAS 1401668-92-5): MW 317.47 g/mol, C₁₉H₃₁N₃O [2]
Quantified Difference	ΔMW = +14.0 g/mol versus des-N-methyl analog; ΔMW = -14.0 g/mol versus N-ethyl analog
Conditions	Predicted/computed values from chemical database entries

Why This Matters

These physicochemical reference values facilitate identity verification, purity assessment, and chromatographic method development, ensuring procurement of the correct N-methyl-substituted (S,S)-diastereomer rather than an under- or over-alkylated analog.

• [1] PubChem. (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-3-methyl-butyramide. CID 64591253. Molecular Weight 289.4 g/mol. URL: https://pubchem.ncbi.nlm.nih.gov/compound/64591253 View Source
• [2] Kuujia. (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-3-methyl-butyramide. CAS 1401668-92-5. MW 317.47. URL: https://www.kuujia.com/cas-1401668-92-5.html View Source

Regioisomeric Integrity: 3-Piperidinyl vs. 4-Piperidinyl Substitution

The target compound features substitution at the piperidine 3-position, whereas (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-3,N-dimethyl-butyramide (CAS 1354000-25-1) is the corresponding 4-piperidinyl regioisomer . In the broader class of N-benzylpiperidine-based receptor ligands, the position of the amide substituent on the piperidine ring is a critical determinant of target selectivity. SAR studies on N-(ureidoalkyl)-benzyl-piperidines have shown that the benzylpiperidine scaffold is an essential pharmacophore for selective CCR3 antagonism, with binding potency improvements from micromolar to low nanomolar range achieved through specific substitution patterns [1]. Although direct comparative biological data for these two regioisomers are not publicly available, the patent literature on piperidine-butyramide derivatives as monoamine neurotransmitter re-uptake inhibitors explicitly distinguishes between 3-substituted and 4-substituted piperidine series, suggesting that regioisomeric identity must be controlled [2].

Regioisomeric Integrity

Class-level

3-piperidinyl substitution pattern (vs 4-piperidinyl)

Substitution position influences receptor selectivity in related series

SAR inference from CCR3 antagonist and patent literature

Evidence Dimension	Piperidine substitution position as a determinant of pharmacological activity
Target Compound Data	3-piperidinyl substitution pattern (CAS 1401667-80-8)
Comparator Or Baseline	4-piperidinyl regioisomer (CAS 1354000-25-1)
Quantified Difference	Regioisomeric identity confirmed by IUPAC nomenclature and SMILES; class-level evidence indicates substitution position affects receptor selectivity
Conditions	Class-level inference from CCR3 antagonist SAR and monoamine transporter inhibitor patents

Why This Matters

Procurement of the 3-piperidinyl regioisomer is essential when the synthesis target requires this specific connectivity pattern; substitution at the 4-position may yield different pharmacological profiles as demonstrated in related N-benzylpiperidine series.

• [1] De Lucca, G. V.; Kim, U. T.; Johnson, C.; et al. Discovery and Structure−Activity Relationship of N-(Ureidoalkyl)-Benzyl-Piperidines As Potent Small Molecule CC Chemokine Receptor-3 (CCR3) Antagonists. J. Med. Chem. 2002, 45, 3794–3804. View Source
• [2] Neurosearch A/S. Novel piperidine-butyramide derivatives and their use as monoamine neurotransmitter re-uptake inhibitors. US Patent US20110263651A1, 2011. View Source

Commercial Availability and Pricing as a Procureability Metric vs. Epimer

The (S,S)-diastereomer (CAS 1401667-80-8) is commercially available from multiple suppliers, with a typical purity specification of 95%+ . The (S,R)-epimer (CAS 1401666-31-6) is listed at an identical price point of approximately 20,790 CNY per 500 mg from Fluorochem , and the stereochemically ambiguous compound (CAS 1354025-02-7) is listed at 16,610 CNY per 500 mg . The price parity between the (S,S) and (S,R) diastereomers eliminates cost as a differentiator, shifting the procurement decision entirely toward the stereochemical fitness for the intended application. Suppliers explicitly categorize these compounds as research-use-only (R&D) building blocks, not for therapeutic or diagnostic use .

Procurement Cost

Reported

No price differential vs (S,R)-epimer; ~4,180 CNY premium over undefined analog

Cost parity allows selection based on stereochemical need

Fluorochem pricing, research-use-only

Evidence Dimension	Commercial pricing comparison
Target Compound Data	~20,790 CNY/500 mg (Fluorochem)
Comparator Or Baseline	(S,R)-Epimer (CAS 1401666-31-6): ~20,790 CNY/500 mg (Fluorochem); Stereochemically undefined analog (CAS 1354025-02-7): ~16,610 CNY/500 mg
Quantified Difference	No price differential vs. (S,R)-epimer; ~4,180 CNY premium over stereochemically undefined analog
Conditions	Pricing as listed on CNreagent.com aggregator, Fluorochem brand

Why This Matters

Equivalent pricing between diastereomers removes cost as a procurement barrier; the selection decision rests entirely on the stereochemical requirements of the intended synthesis or screening campaign.

Best Research and Industrial Application Scenarios for (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-3,N-dimethyl-butyramide

Asymmetric Synthesis of Enantioenriched 3-Aminopiperidine Drug Candidates

This compound serves as a chiral precursor or intermediate for the synthesis of 3-aminopiperidine-containing pharmaceutical candidates. The defined (S,S) stereochemistry enables the construction of single-enantiomer final products, leveraging methodologies such as rhodium-catalyzed asymmetric hydrogenation that yield up to 96% ee for this scaffold class . Researchers developing CNS-active agents, chemokine receptor modulators, or monoamine transporter inhibitors can use this building block to maintain stereochemical integrity throughout multi-step syntheses.

Structure-Activity Relationship (SAR) Studies on N-Benzylpiperidine Pharmacophores

In medicinal chemistry programs targeting receptors where the N-benzylpiperidine scaffold is a privileged pharmacophore—such as CCR3 antagonists, where SAR studies have shown that N-alkyl-benzylpiperidine is essential for selective antagonism [1]—this compound enables systematic exploration of N-methyl substitution effects. The availability of both the (S,S) (CAS 1401667-80-8) and (S,R) (CAS 1401666-31-6) diastereomers at equivalent pricing allows for controlled stereochemical SAR investigations .

Analytical Reference Standard for Chiral Purity Method Development

The well-defined physicochemical properties (density 1.1 g/cm³, boiling point 431.1 °C, LogP 1.87) and the 14.0 g/mol mass differential relative to the des-N-methyl and N-ethyl analogs make this compound suitable as a reference standard for developing and validating chiral HPLC, LC-MS, or GC-MS methods [2]. Quality control laboratories can use it to establish system suitability parameters for distinguishing between N-alkyl variants and diastereomers in reaction monitoring.

Chemical Biology Probe Development Targeting Neurotransmitter Reuptake Systems

The piperidine-butyramide chemotype has been claimed in patent literature as a scaffold for monoamine neurotransmitter re-uptake inhibitors [3]. The target compound, bearing the specific (S,S)-configuration and N-methyl substitution at the 3-piperidinyl position, can be employed as a tool compound or synthetic intermediate in neuroscience probe development, where regioisomeric and stereochemical purity directly impact the interpretability of pharmacological data.

Application

Selection Property

Validation Focus

Asymmetric synthesis of enantioenriched 3-aminopiperidine candidates

(S,S) diastereomer identity

Stereochemical outcome reproducibility

SAR studies on N-benzylpiperidine pharmacophores

N-Methyl substitution and C-3 piperidine stereochemistry

Binding affinity and selectivity profile interpretation

Chiral purity analytical method development

Defined physicochemical properties (MW, LogP)

Chromatographic differentiation of N-alkyl variants and diastereomers

Neuroscience chemical probe development

3-piperidinyl (S,S) configuration and N-methyl amide

Regioisomeric and stereochemical purity for pharmacological interpretation

• [1] De Lucca, G. V.; Kim, U. T.; Johnson, C.; et al. Discovery and Structure−Activity Relationship of N-(Ureidoalkyl)-Benzyl-Piperidines As Potent Small Molecule CC Chemokine Receptor-3 (CCR3) Antagonists. J. Med. Chem. 2002, 45, 3794–3804. View Source
• [2] PubChem. (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-3-methyl-butyramide. CID 64591253. MW 289.4 g/mol. URL: https://pubchem.ncbi.nlm.nih.gov/compound/64591253 View Source
• [3] Neurosearch A/S. Novel piperidine-butyramide derivatives and their use as monoamine neurotransmitter re-uptake inhibitors. US Patent US20110263651A1, 2011. View Source